Cas no 58091-66-0 (Pyrazinecarbonitrile, 3-amino-5-methyl-)

• Product Name: Pyrazinecarbonitrile, 3-amino-5-methyl-
• CAS No: 58091-66-0
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD18377798
• CID: 343129
• PubChem ID: 12270162
• Update Time: 2025-11-02

Pyrazinecarbonitrile, 3-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbonitrile, 3-amino-5-methyl-
• 2-cyano-3-amino-5-methyl-pyrazine
• 3-amino-5-methylpyrazine-2-carbonitrile
• DTXSID40483353
• RGTOPEJDWLXQHO-UHFFFAOYSA-N
• CS-0188379
• BS-53063
• 2-amino-3-cyano-6-methylpyrazine
• SCHEMBL8896520
• E76307
• 58091-66-0
• AKOS006342561
• DB-203264
• 3-amino-5-methyl-pyrazinecarbonitrile

• MDL： MFCD18377798
• Inchi： 1S/C6H6N4/c1-4-3-9-5(2-7)6(8)10-4/h3H,1H3,(H2,8,10)
• InChI Key： RGTOPEJDWLXQHO-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)N=CC=1C)N

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.59

Additional information on Pyrazinecarbonitrile, 3-amino-5-methyl-

Exploring Pyrazinecarbonitrile, 3-amino-5-methyl- (CAS No. 58091-66-0): Properties, Applications, and Market Insights

Pyrazinecarbonitrile, 3-amino-5-methyl- (CAS No. 58091-66-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a pyrazine core with amino and methyl functional groups, is valued for its unique chemical properties and versatility. Researchers and industry professionals often search for terms like "3-amino-5-methylpyrazine-2-carbonitrile uses" or "CAS 58091-66-0 suppliers", reflecting its growing relevance in scientific and industrial applications.

The molecular structure of Pyrazinecarbonitrile, 3-amino-5-methyl- includes a cyano group attached to the pyrazine ring, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. Its amino group further contributes to its ability to participate in condensation and coupling reactions, making it a sought-after building block for more complex molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in this compound, as it can be utilized in eco-friendly catalytic processes.

In the pharmaceutical industry, Pyrazinecarbonitrile, 3-amino-5-methyl- is frequently explored as a precursor for the development of bioactive molecules. Its structural motifs are found in compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. For instance, derivatives of this compound have been studied for their role in inhibiting specific enzymes or receptors, aligning with the current focus on targeted drug delivery and personalized medicine.

Beyond pharmaceuticals, 3-amino-5-methylpyrazine-2-carbonitrile finds applications in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. With the global push toward sustainable agriculture and reduced chemical footprints, researchers are investigating its potential in developing safer and more efficient crop protection agents. Searches like "pyrazine derivatives in agriculture" highlight this growing interest.

The material science sector also benefits from the unique properties of Pyrazinecarbonitrile, 3-amino-5-methyl-. Its ability to form stable complexes with metals and other organic compounds makes it useful in the design of advanced materials, such as conductive polymers or coordination polymers. These materials are increasingly relevant in energy storage and electronic devices, areas that are currently experiencing rapid growth due to the demand for renewable energy solutions.

From a market perspective, the demand for CAS 58091-66-0 is driven by its diverse applications and the expanding research into its derivatives. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries. Additionally, the rise of custom synthesis services has made this compound more accessible to researchers and smaller enterprises, further fueling its adoption.

In conclusion, Pyrazinecarbonitrile, 3-amino-5-methyl- (CAS No. 58091-66-0) is a compound of significant scientific and industrial importance. Its role in drug discovery, sustainable agriculture, and advanced materials underscores its versatility. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovation across multiple sectors. For those searching "buy 3-amino-5-methylpyrazine-2-carbonitrile" or "pyrazinecarbonitrile applications", the future holds promising developments.